Cas no 1226459-46-6 (3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one
• CAS No: 1226459-46-6
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6451694
• PubChem ID: 49677265
• Update Time: 2025-06-07

3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one
• AKOS024526884
• F5882-5214
• VU0527527-1
• 1226459-46-6
• 3-(2-(4-(cyclopropylsulfonyl)piperazin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one
• 3-[2-(4-cyclopropylsulfonylpiperazin-1-yl)-2-oxoethyl]quinazolin-4-one
• 3-{2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C17H20N4O4S/c22-16(11-20-12-18-15-4-2-1-3-14(15)17(20)23)19-7-9-21(10-8-19)26(24,25)13-5-6-13/h1-4,12-13H,5-11H2
• InChI Key： KTQVZMJKUNWFPF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(CN2C=NC3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 376.121
• Monoisotopic Mass: 376.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one

Introduction to 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one (CAS No: 1226459-46-6)

3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1226459-46-6, represents a unique structural motif that combines elements of piperazine, quinazoline, and cyclopropanesulfonyl groups. The presence of these functional moieties not only imparts distinct chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The cyclopropanesulfonyl group is particularly noteworthy due to its ability to influence the electronic and steric environment of the molecule. This moiety has been extensively studied for its role in modulating biological activity, often serving as a key pharmacophore in the design of bioactive molecules. In the context of 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one, the cyclopropanesulfonyl group is positioned to interact with biological targets in a manner that could potentially lead to therapeutic effects.

The quinazoline core is another critical component of this compound, known for its broad spectrum of biological activities. Quinazoline derivatives have been implicated in various pharmacological processes, including antiviral, anticancer, and anti-inflammatory effects. The integration of the quinazoline scaffold with the piperazine and cyclopropanesulfonyl groups in 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one suggests a compound with multifaceted biological potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The structural features of 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one make it a promising candidate for further investigation in this regard. Specifically, the combination of the piperazine ring and the cyclopropanesulfonyl group could facilitate interactions with enzymes and receptors involved in critical cellular pathways.

In addition to its structural complexity, 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one exhibits interesting physicochemical properties that are relevant for pharmaceutical applications. The molecule's solubility, stability, and metabolic profile are all factors that must be carefully considered during drug development. Preliminary studies suggest that this compound possesses favorable solubility characteristics, which could enhance its bioavailability upon administration.

The piperazine moiety in particular has been extensively studied for its role as a pharmacophore in various therapeutic agents. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating neurological disorders. The presence of this group in 3-{2-4-(cyclopropanesulfonyl)piperazin-1-yl-2-oxyethyl}-3,4-dihydroquinazolin-4-one suggests potential applications in this therapeutic area.

Recent research has also highlighted the importance of quinazoline derivatives in cancer therapy. Quinazoline-based compounds have shown efficacy against various types of cancer by inhibiting key enzymes and pathways involved in tumor growth and progression. The structural features of 3-{2-4-(cyclopropanesulfonyl)piperazin--1yl)-2-oxyethyl}-3,4-dihydroquinazolin--4-one position it as a candidate for further exploration in oncology research.

The cyclopropanesulfonyl group adds another layer of complexity to this molecule, providing unique opportunities for interaction with biological targets. This moiety has been shown to enhance binding affinity and selectivity in certain drug candidates. In 3-{2--(cyclopropanesulfonylpiperazin--1yl)-2-oxyethyl}-3--dihydroquinazolin--(]one), the cyclopropanesulfonyl group is strategically positioned to engage with biological receptors or enzymes in a manner that could elicit therapeutic effects.

As computational methods continue to evolve, researchers are gaining deeper insights into the relationships between molecular structure and biological activity. These advancements are particularly relevant for compounds like 3-{(cycloproanesulfonylpiperazin--1yl)-}--(]one), which exhibit complex structural features. By leveraging computational tools such as molecular dynamics simulations and virtual screening, scientists can predict how this molecule will interact with biological targets and assess its potential therapeutic value.

The synthesis of 3-{(cycloproanesulfonylpiperazin--1yl)-}--(]one) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structure. Each step must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Recent improvements in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The pharmacological evaluation of 3-{(cycloproanesulfonylpiperazin--1yl)-}--(]one) is an ongoing process that requires collaboration between chemists, biologists, and pharmacologists. Initial studies have provided promising insights into its potential therapeutic applications, but further research is needed to fully understand its mechanism of action and clinical efficacy. As new data emerges from these studies, it will be possible to refine the structure-function relationships for this compound and guide future drug development efforts.

In conclusion，3-{(cycloproanesulfonylpiperazin--1yl)-}--(]one) (CAS No: 1226459--46--) is a structurally complex organic compound with significant potential in pharmaceutical chemistry and medicinal biology。The combination of piperazine、quinazoline、and cyclopropanesulfonyl groups makes it a promising candidate for further investigation。Recent advancements in computational chemistry、synthetic methodologies、and pharmacological evaluation have positioned this compound as a valuable asset in drug discovery efforts。As research continues、the full therapeutic potential of 3-{(cycloproanesulfonylpiperazin--)}--(]one) will likely become more apparent、leading to new insights into its role in treating various diseases。